N-(3,4-dimethylphenyl)-3-morpholin-4-ylpropanamide

• Molecular Formula: C15H22N2O2
• Molecular Weight: 262.35 g/mol
• IUPAC Name: N-(3,4-dimethylphenyl)-3-morpholin-4-ylpropanamide
• InChI: InChI=1S/C15H22N2O2/c1-12-3-4-14(11-13(12)2)16-15(18)5-6-17-7-9-19-10-8-17/h3-4,11H,5-10H2,1-2H3,(H,16,18)
• InChI Key: DWYLQTWDVDAJLV-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)NC(=O)CCN2CCOCC2)C
• solubility: 39.4 [ug/mL]

Description

N-(3,4-dimethylphenyl)-3-morpholin-4-ylpropanamide, also known as DMPP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. DMPP belongs to the class of compounds known as positive allosteric modulators, which are known to enhance the activity of certain receptors in the body.

Scientific Research Applications

N-(3,4-dimethylphenyl)-3-morpholin-4-ylpropanamide has been studied extensively for its potential therapeutic applications. It has been shown to enhance the activity of the α7 nicotinic acetylcholine receptor (nAChR), which is involved in various physiological processes, including learning and memory, inflammation, and pain modulation. N-(3,4-dimethylphenyl)-3-morpholin-4-ylpropanamide has been shown to improve cognitive function and memory in animal models of Alzheimer's disease and schizophrenia. It has also been shown to have anti-inflammatory and analgesic effects in animal models of inflammatory pain.

Mechanism of Action

N-(3,4-dimethylphenyl)-3-morpholin-4-ylpropanamide binds to a specific site on the α7 nAChR, which is located in the central nervous system and peripheral tissues. This binding enhances the activity of the receptor, leading to an increase in the release of neurotransmitters such as acetylcholine and glutamate. This increase in neurotransmitter release has been shown to improve cognitive function and memory, reduce inflammation, and modulate pain perception.
Biochemical and Physiological Effects
N-(3,4-dimethylphenyl)-3-morpholin-4-ylpropanamide has been shown to have a range of biochemical and physiological effects. It has been shown to increase the release of acetylcholine and glutamate, which are important neurotransmitters involved in various physiological processes. N-(3,4-dimethylphenyl)-3-morpholin-4-ylpropanamide has also been shown to reduce inflammation by inhibiting the release of pro-inflammatory cytokines and chemokines. In addition, N-(3,4-dimethylphenyl)-3-morpholin-4-ylpropanamide has been shown to modulate pain perception by reducing the activity of nociceptive neurons in the spinal cord.

Advantages and Limitations for Lab Experiments

N-(3,4-dimethylphenyl)-3-morpholin-4-ylpropanamide has several advantages for lab experiments. It is a highly specific and potent positive allosteric modulator of the α7 nAChR, which makes it an ideal tool for studying the function of this receptor. N-(3,4-dimethylphenyl)-3-morpholin-4-ylpropanamide is also relatively easy to synthesize and purify, which makes it readily available for use in experiments.
One limitation of N-(3,4-dimethylphenyl)-3-morpholin-4-ylpropanamide is that it has a relatively short half-life in vivo, which limits its potential therapeutic applications. In addition, N-(3,4-dimethylphenyl)-3-morpholin-4-ylpropanamide has been shown to have some off-target effects, which may limit its specificity in certain experimental settings.

Future Directions

There are several future directions for research on N-(3,4-dimethylphenyl)-3-morpholin-4-ylpropanamide. One area of interest is the development of more potent and selective positive allosteric modulators of the α7 nAChR. These compounds could have potential therapeutic applications for a range of neurological and psychiatric disorders.
Another area of interest is the investigation of the potential anti-inflammatory and analgesic effects of N-(3,4-dimethylphenyl)-3-morpholin-4-ylpropanamide in humans. While N-(3,4-dimethylphenyl)-3-morpholin-4-ylpropanamide has shown promise in animal models, further research is needed to determine its safety and efficacy in humans.
Finally, there is a need for further research on the biochemical and physiological effects of N-(3,4-dimethylphenyl)-3-morpholin-4-ylpropanamide. This could include studying the effects of N-(3,4-dimethylphenyl)-3-morpholin-4-ylpropanamide on other neurotransmitter systems and physiological processes, as well as investigating its potential for use in combination with other drugs.
Conclusion
N-(3,4-dimethylphenyl)-3-morpholin-4-ylpropanamide is a promising chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It has been shown to enhance the activity of the α7 nAChR, leading to improvements in cognitive function, memory, inflammation, and pain modulation. While there are some limitations to its use, N-(3,4-dimethylphenyl)-3-morpholin-4-ylpropanamide has several advantages for lab experiments and has potential for further research in the future.

Synthesis Methods

N-(3,4-dimethylphenyl)-3-morpholin-4-ylpropanamide can be synthesized using a multi-step process that involves the reaction of 3,4-dimethylbenzaldehyde with morpholine to produce 3,4-dimethylphenylmorpholine. This intermediate is then reacted with 3-chloropropanoyl chloride to produce N-(3,4-dimethylphenyl)-3-morpholin-4-ylpropanamide. The final product can be purified using column chromatography or recrystallization.